Cas no 2195880-64-7 (N,N-dimethyl-3-4-(1,3,4-thiadiazol-2-yloxy)piperidine-1-carbonylaniline)

• Product Name: N,N-dimethyl-3-4-(1,3,4-thiadiazol-2-yloxy)piperidine-1-carbonylaniline
• CAS No: 2195880-64-7
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 5895870
• PubChem ID: 131702396
• Update Time: 2025-05-19

N,N-dimethyl-3-4-(1,3,4-thiadiazol-2-yloxy)piperidine-1-carbonylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-4-(1,3,4-thiadiazol-2-yloxy)piperidine-1-carbonylaniline
• F6574-0563
• 2195880-64-7
• N,N-dimethyl-3-[4-(1,3,4-thiadiazol-2-yloxy)piperidine-1-carbonyl]aniline
• AKOS040705643
• [3-(dimethylamino)phenyl]-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]methanone
• (4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)(3-(dimethylamino)phenyl)methanone

• Inchi： 1S/C16H20N4O2S/c1-19(2)13-5-3-4-12(10-13)15(21)20-8-6-14(7-9-20)22-16-18-17-11-23-16/h3-5,10-11,14H,6-9H2,1-2H3
• InChI Key： TYNLHANKRSETLD-UHFFFAOYSA-N
• SMILES： S1C=NN=C1OC1CCN(C(C2C=CC=C(C=2)N(C)C)=O)CC1

Computed Properties

• Exact Mass: 332.13069707g/mol
• Monoisotopic Mass: 332.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.8Ų

Additional information on N,N-dimethyl-3-4-(1,3,4-thiadiazol-2-yloxy)piperidine-1-carbonylaniline

N,N-Dimethyl-3-[4-(1,3,4-Thiadiazol-2-yloxy)piperidine-1-carbonyl]aniline: A Comprehensive Overview

N,N-Dimethyl-3-[4-(1,3,4-thiadiazol-2-yloxy)piperidine-1-carbonyl]aniline, with the CAS number 2195880-64-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a piperidine ring, a thiadiazole moiety, and an aniline group, all interconnected through a carbonyl bridge and methyl substituents.

The molecular structure of this compound is characterized by a central piperidine ring substituted at the 4-position with a thiadiazole group via an oxygen atom (thiadiazol-2-yloxy). The piperidine ring is further connected to an aniline group through a carbonyl linkage at the 1-position. The aniline group itself is dimethylated at the nitrogen atom, adding to the compound's complexity and potential bioactivity.

Recent studies have highlighted the potential of this compound in various therapeutic areas due to its unique structural features. The thiadiazole group is known for its ability to enhance pharmacokinetic properties such as solubility and bioavailability, making it a valuable component in drug design. Additionally, the piperidine ring contributes to the compound's flexibility and ability to interact with biological targets.

Research has shown that N,N-dimethyl-3-[4-(1,3,4-thiadiazol-2-yloxy)piperidine-1-carbonyl]aniline exhibits promising anti-inflammatory and antioxidant activities in vitro. These properties suggest its potential application in treating conditions such as neurodegenerative diseases and chronic inflammatory disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key steps include the preparation of the thiadiazole derivative followed by its coupling with the piperidine ring and subsequent reaction with the dimethylated aniline derivative.

The physical properties of this compound have also been extensively studied. It has a melting point of approximately 200°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate but shows enhanced solubility in polar solvents like dimethyl sulfoxide (DMSO). These properties make it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have allowed researchers to model the interaction of this compound with various biological targets at the molecular level. Molecular docking studies have revealed that it has potential binding affinities towards certain enzymes involved in inflammatory pathways, further supporting its therapeutic potential.

In conclusion, N,N-dimethyl-3-[4-(1,3,4-thiadiazol-2-yloxy)piperidine-1-carbonyl]aniline represents a promising lead compound in drug discovery due to its unique structure and bioactive properties. Continued research into its synthesis optimization and biological evaluation will undoubtedly shed more light on its potential applications in medicine.